Cas no 328233-41-6 (5-fluoro-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one hydrochloride)

• Product Name: 5-fluoro-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one hydrochloride
• CAS No: 328233-41-6
• MF: C₁₂H₁₃ClFNO₂
• MW: 257.688525915146
• MDL: MFCD23703372
• CID: 5175515
• Update Time: 2025-10-18

5-fluoro-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one hydrochloride

• MDL： MFCD23703372
• Inchi： 1S/C12H12FNO2.ClH/c13-8-1-2-10-9(7-8)11(15)16-12(10)3-5-14-6-4-12;/h1-2,7,14H,3-6H2;1H
• InChI Key： SBKQXKRSYOCZEK-UHFFFAOYSA-N
• SMILES： O=C1C2=CC(F)=CC=C2C2(CCNCC2)O1.Cl

Additional information on 5-fluoro-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one hydrochloride

Comprehensive Overview of 5-fluoro-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one hydrochloride (CAS No. 328233-41-6)

The compound 5-fluoro-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one hydrochloride (CAS No. 328233-41-6) is a chemically synthesized molecule with significant potential in pharmaceutical research and development. Its unique spirocyclic structure and fluorinated aromatic ring make it a subject of interest for medicinal chemists exploring novel therapeutic agents. The presence of a piperidine moiety and a hydrochloride salt form enhances its solubility and bioavailability, which are critical factors in drug design.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and binding affinity in drug-target interactions. This aligns with the growing trend of precision medicine and targeted therapies, where researchers seek molecules with specific structural features to minimize off-target effects. The 5-fluoro-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one hydrochloride fits this paradigm, as its fluorine atom can influence electronic properties and improve pharmacokinetics.

One of the most searched questions in the field is: "What are the applications of spirocyclic compounds in drug discovery?" Spirocyclic frameworks, like the one in this molecule, are prized for their three-dimensionality, which can lead to better selectivity and reduced toxicity. The spiro[isobenzofuran-1,4'-piperidin] core in this compound is a promising scaffold for developing CNS-active drugs, given its ability to cross the blood-brain barrier. This has sparked interest in its potential for treating neurological disorders, a hot topic in neuroscience research.

Another trending topic is the role of fluorine in modern pharmaceuticals. Fluorination is a common strategy to improve drug potency, and the 5-fluoro substitution in this compound could enhance its interaction with biological targets. Researchers often search for "fluorinated drug candidates 2024" or "new spirocyclic derivatives," reflecting the industry's focus on innovative chemical entities. The hydrochloride salt form of this molecule further adds to its appeal, as salt formation is a proven method to optimize physicochemical properties.

From a synthetic chemistry perspective, the preparation of 5-fluoro-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one hydrochloride involves multi-step organic transformations, including cyclization and fluorination reactions. These processes are frequently discussed in forums and publications, with queries like "how to synthesize spirocyclic ketones" gaining traction. The compound's CAS No. 328233-41-6 serves as a unique identifier, ensuring accurate referencing in patents and scientific literature.

In conclusion, 5-fluoro-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one hydrochloride represents a compelling case study in the intersection of medicinal chemistry and drug development. Its structural features align with current trends in fluorinated therapeutics and spirocyclic scaffolds, making it a valuable candidate for further investigation. As the pharmaceutical industry continues to explore novel chemical entities, this compound stands out for its potential to address unmet medical needs.